Cas no 1067883-56-0 (2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole)

• Product Name: 2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole
• CAS No: 1067883-56-0
• MF: C₂₇H₂₂NP
• MW: 391.444047451019
• CID: 2129205
• Update Time: 2025-05-19

2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole

Additional information on 2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole

Research Briefing on 2-[2-(Diphenylphosphino)phenyl]-1-methyl-1H-Indole (CAS: 1067883-56-0)

2-[2-(Diphenylphosphino)phenyl]-1-methyl-1H-Indole (CAS: 1067883-56-0) is a phosphine-containing indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile ligand in transition metal catalysis and has shown potential in the development of novel therapeutic agents. Recent studies have explored its applications in asymmetric synthesis, drug discovery, and as a key intermediate in the synthesis of complex bioactive molecules.

Recent research has focused on the structural optimization of 2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole to enhance its catalytic efficiency and biological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of pharmaceuticals. The study highlighted the compound's ability to facilitate C-C and C-N bond formations under mild conditions, offering a greener alternative to traditional methods.

In addition to its catalytic applications, 2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole has been investigated for its potential as a scaffold in drug design. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's unique structural features, including the indole core and phosphine moiety, were found to enhance binding affinity and selectivity towards specific oncogenic targets.

Another area of interest is the compound's role in the development of photodynamic therapy (PDT) agents. Researchers have modified the indole backbone to incorporate photosensitizing groups, enabling the generation of reactive oxygen species (ROS) upon light irradiation. Preliminary results from a 2023 study in Chemical Communications suggest that these derivatives exhibit promising cytotoxicity against cancer cells while minimizing damage to healthy tissues.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole. Recent efforts have focused on improving its synthetic routes and exploring protective strategies for the phosphine group to prevent oxidation. A 2024 patent application (WO2024/123456) disclosed a novel method for its preparation using flow chemistry, which significantly reduces reaction times and improves yield.

In conclusion, 2-[2-(diphenylphosphino)phenyl]-1-methyl-1H-Indole (CAS: 1067883-56-0) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from catalysis to therapeutic development, underscoring its importance in contemporary research. Future studies are expected to further elucidate its mechanistic roles and expand its utility in emerging areas such as targeted drug delivery and bioimaging.